Cas no 2034230-37-8 (N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide)

• Product Name: N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• CAS No: 2034230-37-8
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5334038
• Update Time: 2025-07-15

N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(2,4-dimethoxybenzyl)azetidine-3-carboxamide
• N-[(2,4-dimethoxyphenyl)methyl]-1-(6-imidazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

• Inchi： 1S/C20H22N6O3/c1-28-16-4-3-14(17(7-16)29-2)9-22-20(27)15-10-26(11-15)19-8-18(23-12-24-19)25-6-5-21-13-25/h3-8,12-13,15H,9-11H2,1-2H3,(H,22,27)
• InChI Key： VBALXXIITCKYOF-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(N3C=NC=C3)N=CN=2)C1)NCC1C=CC(=CC=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 546
• XLogP3: 1.2
• Topological Polar Surface Area: 94.4

Additional information on N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide

N-[(2,4-Dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 2034230-37-8, known as N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its complex structure, which integrates multiple functional groups and heterocyclic systems, making it a promising candidate for various applications in drug discovery and development.

At its core, the molecule features an azetidine ring system, a four-membered cyclic amine that is known for its unique chemical properties. The azetidine moiety is substituted at the 3-position with a carboxamide group, which further enhances its potential for bioactivity. The carboxamide group is connected to a (2,4-dimethoxyphenyl)methyl fragment, introducing additional electronic and steric effects that could influence the compound's interactions with biological targets. Additionally, the molecule incorporates a pyrimidine ring system substituted with an imidazole group at the 6-position. This combination of heterocycles is particularly intriguing, as pyrimidines and imidazoles are well-known for their roles in nucleic acids and various bioactive compounds.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research has demonstrated that the imidazole moiety can act as a hydrogen bond donor or acceptor, facilitating interactions with proteins or nucleic acids. Similarly, the dimethoxyphenyl group introduces hydrophobicity and electron-donating effects, which could enhance the compound's solubility and bioavailability. The azetidine ring's rigidity and conformational flexibility further contribute to its ability to bind to target molecules with high specificity.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the azetidine core, followed by sequential functionalization to introduce the carboxamide and heterocyclic groups. Advanced techniques such as Suzuki coupling or Stille coupling may be employed to assemble the pyrimidine and imidazole moieties with high efficiency. The use of protecting groups and catalytic systems ensures that each step proceeds smoothly while maintaining the integrity of sensitive functional groups.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of key enzymes or receptors involved in disease pathways. For example, its ability to inhibit certain kinases or modulate ion channels suggests its potential utility in treating conditions such as cancer or neurodegenerative diseases. Furthermore, computational modeling studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and low toxicity profiles.

One of the most exciting aspects of this compound is its versatility in undergoing further chemical modifications. By altering substituents on the phenyl ring or modifying the pyrimidine/imidazole system, researchers can explore a wide range of structural analogs with potentially enhanced bioactivity or selectivity. Such modifications could lead to the development of next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, N-[(2,4-dimethoxyphenyl)methyl]-1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structure, combined with its promising biological activity and synthetic accessibility, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern medicinal chemistry.